Cas no 26122-94-1 (3-Penten-1-yne, 5-bromo-, (E)-)

• Product Name: 3-Penten-1-yne, 5-bromo-, (E)-
• CAS No: 26122-94-1
• MF: C₅H₅Br
• MW: 144.997200727463
• CID: 1425460
• PubChem ID: 71357765
• Update Time: 2025-04-20

3-Penten-1-yne, 5-bromo-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-1-yne, 5-bromo-, (E)-
• 5-bromopent-3-en-1-yne
• DTXSID10781813
• 26122-94-1

• Inchi： 1S/C5H5Br/c1-2-3-4-5-6/h1,3-4H,5H2
• InChI Key： DTEFNNCAKDJTRT-UHFFFAOYSA-N
• SMILES： BrCC=CC#C

Computed Properties

• Exact Mass: 143.95745
• Monoisotopic Mass: 143.95746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides